Tert-butyl N-[[3-methyl-2-[[(E)-2-phenylethenyl]sulfonylamino]butanoyl]amino]carbamate

• IUPAC Name: tert-butyl N-[[3-methyl-2-[[(E)-2-phenylethenyl]sulfonylamino]butanoyl]amino]carbamate
• InChI: InChI=1S/C18H27N3O5S/c1-13(2)15(16(22)19-20-17(23)26-18(3,4)5)21-27(24,25)12-11-14-9-7-6-8-10-14/h6-13,15,21H,1-5H3,(H,19,22)(H,20,23)/b12-11+
• InChI Key: AEHDLCSUFYOMLR-VAWYXSNFSA-N
• Canonical SMILES: CC(C)C(C(=O)NNC(=O)OC(C)(C)C)NS(=O)(=O)C=CC1=CC=CC=C1
• Isomeric SMILES: CC(C)C(C(=O)NNC(=O)OC(C)(C)C)NS(=O)(=O)/C=C/C1=CC=CC=C1
• Molecular Formula: C18H27N3O5S
• Molecular Weight: 397.5 g/mol

Description

Tert-butyl N-[[3-methyl-2-[[(E)-2-phenylethenyl]sulfonylamino]butanoyl]amino]carbamate is a useful research compound. Its molecular formula is C18H27N3O5S and its molecular weight is 397.49. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis Applications

Tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates, closely related compounds, have been prepared from aldehydes and tert-butyl N-hydroxycarbamate, behaving as N-(Boc)-protected nitrones in reactions with organometallics to yield N-(Boc)hydroxylamines. These compounds are highlighted for their roles as building blocks in organic synthesis, showcasing their utility in constructing complex molecules with potential for further chemical transformations (Guinchard, Vallée, & Denis, 2005).

Catalysis and Chemical Transformations

The tert-butyl phenyl sulfoxide has been utilized as a traceless precatalyst for generating sulfenate anions, catalyzing the coupling of benzyl halides to trans-stilbenes. This innovative approach enables the synthesis of complex molecules with high purity, demonstrating the compound's versatility in facilitating catalytic reactions (Zhang, Jia, Sagamanova, Pericàs, & Walsh, 2015).

Material Science

In the field of material science, tert-butyl derivatives have been investigated for their photophysical and electrochemical properties. For instance, materials based on 3,6-di-tert-butyl-9-((phenylsulfonyl)phenyl)-9H-carbazoles have been synthesized for thermally activated delayed fluorescence applications. The study emphasizes the manipulation of electron donor units to tune the energy gap between singlet and triplet states, underscoring the potential of such compounds in the development of advanced photonic materials (Huang et al., 2014).

Medicinal Chemistry

While direct applications in medicinal chemistry for the specified compound were not found in the provided literature, closely related tert-butyl carbamate derivatives are pivotal intermediates in synthesizing biologically active compounds. For instance, tert-butyl 5-amino-4-((2-(dimethylamino)ethyl)(methyl)amino)-2-methoxyphenyl carbamate serves as an important intermediate in synthesizing targeted therapeutic agents, highlighting the role of tert-butyl carbamate derivatives in drug discovery and development (Zhao, Guo, Lan, & Xu, 2017).